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Compound of Interest

Compound Name: Myosin V-IN-1

Cat. No.: B10857966

Myosin V-IN-1 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the solubility, preparation, and experimental use
of Myosin V-IN-1.

Frequently Asked Questions (FAQs)

Q1: What is Myosin V-IN-17?

Myosin V-IN-1 is a potent and selective inhibitor of Myosin V, a motor protein crucial for the
transport of various cellular cargoes along actin filaments. It functions by slowing the actin-
activated Myosin V ATPase activity by specifically inhibiting the release of ADP from the
actomyosin complex.[1]

Q2: What is the primary solvent for dissolving Myosin V-IN-17?
The recommended solvent for Myosin V-IN-1 is dimethyl sulfoxide (DMSO).[1][2][3][4][5][6]
Q3: What is the solubility of Myosin V-IN-1 in DMSO?

Myosin V-IN-1 exhibits high solubility in DMSO, with concentrations up to 100 mg/mL (185.66
mM) being achievable.[1][2][6] Note that some suppliers report slightly lower solubilities of 90
mg/mL or 50 mg/mL.[4][5] It is recommended to use a newly opened container of hygroscopic
DMSO for the best results.[1]
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Q4: How should | prepare a stock solution of Myosin V-IN-1?

To prepare a stock solution, dissolve the powdered Myosin V-IN-1 in high-quality, anhydrous
DMSO. Ultrasonication may be necessary to fully dissolve the compound.[1][2][3][6] For
example, to create a 10 mM stock solution, you would add the appropriate volume of DMSO to
your vial of Myosin V-IN-1 (see table below for calculations).

Q5: How should | store Myosin V-IN-1 solutions?

Once prepared, it is advisable to aliquot the DMSO stock solution into single-use volumes to
prevent degradation from repeated freeze-thaw cycles.[1] Stock solutions can be stored at
-20°C for up to one month or at -80°C for up to six months.[1][6]

Q6: Can | use Myosin V-IN-1 in aqueous buffers for my experiments?

Yes, but it is important to first prepare a concentrated stock solution in DMSO. This stock
solution can then be diluted into your agueous experimental buffer. Be aware that the final
concentration of DMSO in your assay should be kept low (typically less than 1%) to avoid off-
target effects on protein structure and function.[7] Always include a vehicle control (buffer with
the same final concentration of DMSOQO) in your experiments.
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Issue

Possible Cause

Recommended Solution

Difficulty Dissolving Myosin V-
IN-1 in DMSO

Insufficient mixing or

compound aggregation.

Gently warm the solution to
37°C for a short period. Use a
vortex mixer or an ultrasonic
bath to aid dissolution.[1][2][3]
[6] Ensure you are using
anhydrous DMSO, as
absorbed water can affect
solubility.[1]

Precipitation of Myosin V-IN-1
Upon Dilution into Aqueous
Buffer

The compound's solubility limit
in the aqueous buffer has been

exceeded.

Lower the final concentration
of Myosin V-IN-1 in the
aqueous buffer. Increase the
percentage of DMSO in the
final solution (while being
mindful of its potential effects
on the experiment). Prepare
the final dilution immediately

before use.

Inconsistent or No Inhibitory
Effect Observed

Degradation of the compound
due to improper storage or

handling.

Ensure stock solutions are
stored correctly at -20°C or
-80°C and are not subjected to
multiple freeze-thaw cycles.[1]
Use a fresh aliquot of the stock
solution for each experiment.
Verify the activity of your
Myosin V protein.

Vial Appears Empty Upon
Arrival

The compound is a lyophilized
powder and may be present as

a thin film.

Add the appropriate volume of
DMSO to the vial and vortex or
sonicate to ensure the

compound is fully dissolved.

Quantitative Data Summary
Myosin V-IN-1 Properties
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Property Value Reference
Molecular Formula C29H26N603S [2]
Molecular Weight 538.62 g/mol [2]

Ki for Myosin V 6 UM [11[4]

Stock Solution Preparation in DMSO

Volume of DMSO to Volume of DMSO to Volume of DMSO to

Desired
. add to 1 mg of add to 5 mg of add to 10 mg of
Concentration . . .
Myosin V-IN-1 Myosin V-IN-1 Myosin V-IN-1
1mM 1.8566 mL 9.2830 mL 18.5660 mL
5mM 0.3713 mL 1.8566 mL 3.7132 mL
10 mM 0.1857 mL 0.9283 mL 1.8566 mL

Calculations are based on a molecular weight of 538.62 g/mol .[2]

Experimental Protocols
Preparation of Myosin V-IN-1 Working Solution

o Prepare a Stock Solution: Dissolve Myosin V-IN-1 in 100% DMSO to a concentration of 10
mM. For example, add 185.7 yL of DMSO to 1 mg of the compound. Mix well by vortexing or
sonication until fully dissolved.

o Store the Stock Solution: Aliquot the stock solution into smaller, single-use tubes and store at
-80°C for up to 6 months.[1]

o Prepare the Working Solution: On the day of the experiment, thaw an aliquot of the 10 mM
stock solution. Dilute the stock solution in the appropriate agueous assay buffer to the
desired final concentration. Ensure the final DMSO concentration in your experiment does
not exceed 1%.

In Vitro Myosin V ATPase Activity Assay
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This protocol is a representative method for assessing the inhibitory effect of Myosin V-IN-1 on
the actin-activated ATPase activity of Myosin V.

e Prepare Reagents:

o Assay Buffer: 25 mM Imidazole-HCI (pH 7.4), 25 mM KCI, 1 mM EGTA, 10 mM DTT, and 4
mM MgCl2.[8]

o Myosin V Solution: Dilute purified Myosin V protein to the desired concentration in the
assay buffer.

o F-actin Solution: Polymerize G-actin in the assay buffer.

o Myosin V-IN-1 Working Solutions: Prepare serial dilutions of Myosin V-IN-1 in the assay
buffer from your DMSO stock solution. Remember to include a vehicle control with the
same final DMSO concentration.

o ATP Solution: Prepare a solution of ATP in the assay buffer.
o Assay Procedure:

1. In a microplate, combine the Myosin V solution, F-actin solution, and either the Myosin V-
IN-1 working solution or the vehicle control.

2. Incubate the mixture for a predetermined time at room temperature to allow for inhibitor
binding.

3. Initiate the ATPase reaction by adding the ATP solution.

4. Measure the rate of ATP hydrolysis by quantifying the release of inorganic phosphate (Pi)
over time using a colorimetric method (e.g., malachite green assay).

o Data Analysis:
1. Plot the rate of ATP hydrolysis as a function of the Myosin V-IN-1 concentration.

2. Determine the ICso value, which is the concentration of the inhibitor that reduces the
enzyme activity by 50%.
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Caption: Myosin V-mediated cargo transport pathway and the inhibitory action of Myosin V-IN-
1.
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Caption: Experimental workflow for an in vitro Myosin V ATPase inhibition assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b10857966?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/myosin-v-in-1.html
http://biophys.w3.kanazawa-u.ac.jp/References/Myosin%20V/M5_2012_Nature-Reviews-Molecular-Cell-Biology.pdf
https://www.researchgate.net/publication/299388652_Involvement_of_myosin_V_in_organelle_transport_and_its_unconventional_interaction_with_microtubules
https://pmc.ncbi.nlm.nih.gov/articles/PMC7920922/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5830894/
https://file.medchemexpress.com/batch_PDF/HY-152949/Myosin-V-IN-1-DataSheet-MedChemExpress.pdf
https://pubs.rsc.org/en/content/articlelanding/2013/cp/c3cp53525h
https://pubs.rsc.org/en/content/articlelanding/2013/cp/c3cp53525h
https://pmc.ncbi.nlm.nih.gov/articles/PMC2712235/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2712235/
https://www.benchchem.com/product/b10857966#myosin-v-in-1-solubility-and-preparation
https://www.benchchem.com/product/b10857966#myosin-v-in-1-solubility-and-preparation
https://www.benchchem.com/product/b10857966#myosin-v-in-1-solubility-and-preparation
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10857966?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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